Cas no 14003-39-5 (2-Quinoxalinepropanoicacid, 3,4-dihydro-4-methyl-a,3-dioxo-, ethyl ester)

• Product Name: 2-Quinoxalinepropanoicacid, 3,4-dihydro-4-methyl-a,3-dioxo-, ethyl ester
• CAS No: 14003-39-5
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 149188
• PubChem ID: 258172
• Update Time: 2025-04-19

2-Quinoxalinepropanoicacid, 3,4-dihydro-4-methyl-a,3-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinepropanoicacid, 3,4-dihydro-4-methyl-a,3-dioxo-, ethyl ester
• ethyl 3-(4-methyl-3-oxoquinoxalin-2-yl)-2-oxopropanoate
• (4-Methyl-3-oxo-3,4-dihydro-chinoxalin-2-yl)-brenztraubensaeure-aethylester
• (4-methyl-3-oxo-3,4-dihydro-quinoxalin-2-yl)-pyruvic acid ethyl ester
• 2-Oxo-1-methyl-3-< 2-oxo-2-ethoxycarbonyl-ethyl> -1,2-dihydro-chinoxalin
• 3-(4-methyl-3-oxo-3,4-dihydro-quinoxalin-2-yl)-2-oxo-propionic acid ethyl ester
• AC1L5YDP
• AC1Q63OR
• AR-1I8638
• CTK4C2048
• Ethyl 3-(4-methyl-3-oxo-3,4-dihydro-2-quinoxalinyl)-2-oxopropanoate
• NSC86927
• UNII-XJ9NT623WC
• DTXSID40161220
• 2-QUINOXALINEPROPANOIC ACID, 3,4-DIHYDRO-4-METHYL-.ALPHA.,3-DIOXO-, ETHYL ESTER
• NSC-86927
• XJ9NT623WC
• 14003-39-5
• 2-QUINOXALINEPYRUVIC ACID, 3,4-DIHYDRO-4-METHYL-3-OXO-, ETHYL ESTER
• ethyl 3-(4-methyl-3-oxo-quinoxalin-2-yl)-2-oxo-propanoate
• NSC 86927

• Inchi： 1S/C14H14N2O4/c1-3-20-14(19)12(17)8-10-13(18)16(2)11-7-5-4-6-9(11)15-10/h4-7H,3,8H2,1-2H3
• InChI Key： GEYVGKSIHPFWJD-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C(=O)OCC)=O)=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 274.09542
• Monoisotopic Mass: 274.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 430.4°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.596
• PSA: 76.04
• LogP: 0.60820